(3r,5r,7r)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)adamantane-1-carboxamide

• IUPAC Name: N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)adamantane-1-carboxamide
• InChI: InChI=1S/C22H28N2O3/c1-2-24-5-6-27-19-4-3-17(10-18(19)20(24)25)23-21(26)22-11-14-7-15(12-22)9-16(8-14)13-22/h3-4,10,14-16H,2,5-9,11-13H2,1H3,(H,23,26)
• InChI Key: IXAKVSDLMPIEOM-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C22H28N2O3
• Molecular Weight: 368.5 g/mol
• CAS No.: 922054-71-5

Description

(3r,5r,7r)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C22H28N2O3 and its molecular weight is 368.477. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

A study highlighted the synthesis of benzimidazole-5(6)-carboxamide, carbohydrazide, and 1,3,4-oxadiazole derivatives bearing an adamantane moiety, showcasing the compound's utility in creating a series of derivatives through condensation/cyclization reactions and subsequent conversions to desired carboxamide and carbohydrazide derivatives (Soselia et al., 2020).

Antitumor Activity

Another research paper discussed the synthesis and chemistry of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, a novel broad-spectrum antitumor agent, indicating the potential use of the compound in the development of antitumor agents (Stevens et al., 1984).

Catalytic and Coordination Polymer Applications

The compound has been utilized in the synthesis of dibenzo[b,f][1,4]oxazepin-11(10H)-ones via intramolecular cyclocarbonylation reactions, showcasing its role in facilitating efficient catalytic systems (Yang et al., 2010). Furthermore, the design and synthesis of mixed-ligand copper(II) 1,2,4-triazolyl/carboxylate metal-organic frameworks using functionalized adamantane tectons demonstrate its application in constructing advanced materials with potential for gas adsorption and separation technologies (Senchyk et al., 2013).

Antimicrobial and Antiviral Activities

Studies on the synthesis and antimicrobial activity of N′-Heteroarylidene-1-adamantylcarbohydrazides and their oxadiazoline derivatives, as well as their antiviral activity against HIV-1, highlight the compound's potential in the development of new antimicrobial and antiviral agents (El-Emam et al., 2004).